Cas no 76173-50-7 ((2-methyl-1-nitropropan-2-yl)benzene)

• Product Name: (2-methyl-1-nitropropan-2-yl)benzene
• CAS No: 76173-50-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6221585
• PubChem ID: 12678314
• Update Time: 2025-11-03

(2-methyl-1-nitropropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• (2-methyl-1-nitropropan-2-yl)benzene
• EN300-1877065
• 76173-50-7
• SCHEMBL10950133

• Inchi： 1S/C10H13NO2/c1-10(2,8-11(12)13)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChI Key： PQEOBRPGXMATQU-UHFFFAOYSA-N
• SMILES： [O-][N+](CC(C)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2-methyl-1-nitropropan-2-yl)benzene

Chemical Profile of (2-methyl-1-nitropropan-2-yl)benzene (CAS No. 76173-50-7)

CAS No. 76173-50-7 corresponds to the chemical compound (2-methyl-1-nitropropan-2-yl)benzene, a derivative of benzene featuring a nitro group and an isopropyl substituent. This compound has garnered attention in the chemical and pharmaceutical research communities due to its unique structural properties and potential applications in synthetic chemistry and medicinal chemistry. The presence of both a nitro group and an isopropyl side chain introduces a rich reactivity profile, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of (2-methyl-1-nitropropan-2-yl)benzene consists of a benzene ring substituted at the 2-position with a methyl-1-nitropropan-2-yl group. This arrangement imparts both electronic and steric effects that can influence its interactions with biological targets. The nitro group, known for its strong electron-withdrawing properties, can modulate the electronic distribution across the aromatic system, while the isopropyl group introduces steric hindrance that may affect binding affinity in pharmacological contexts.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in (2-methyl-1-nitropropan-2-yl)benzene can be reduced to an amine, a transformation that often enhances bioactivity. This reactivity has been leveraged in the development of novel therapeutic agents, where functionalization of the nitro group can fine-tune pharmacokinetic and pharmacodynamic properties. For instance, studies have demonstrated that nitroaromatics can exhibit antimicrobial, anti-inflammatory, and even anticancer properties when appropriately modified.

One of the most compelling aspects of (2-methyl-1-nitropropan-2-yl)benzene is its utility as a building block in organic synthesis. The combination of the nitro group and the isopropyl substituent allows for diverse chemical transformations, including nucleophilic aromatic substitution, reduction reactions, and coupling reactions with transition metals. These reactions are pivotal in constructing more intricate molecular architectures, which are often required for drug discovery efforts. Researchers have utilized this compound to synthesize derivatives with enhanced binding affinity to specific biological receptors, highlighting its importance in medicinal chemistry.

Recent advancements in computational chemistry have further illuminated the potential of (2-methyl-1-nitropropan-2-yl)benzene as a scaffold for drug development. Molecular modeling studies have shown that modifications at the positions adjacent to the nitro group can significantly impact binding interactions with target proteins. For example, computational analyses suggest that introducing additional functional groups at the 3-position or 4-position of the benzene ring could enhance receptor binding affinity while maintaining metabolic stability. Such insights are derived from high-throughput virtual screening techniques combined with quantum mechanical calculations.

The synthesis of (2-methyl-1-nitropropan-2-yl)benzene itself presents an interesting challenge due to its structural complexity. Traditional synthetic routes involve nitration followed by alkylation or vice versa, requiring careful control of reaction conditions to avoid unwanted side products. Advances in catalytic methods have provided more efficient pathways for constructing this molecule, including transition metal-catalyzed cross-coupling reactions that offer higher selectivity and yield. These improvements are crucial for scaling up production while maintaining purity standards necessary for pharmaceutical applications.

In addition to its synthetic utility, (2-methyl-1-nitropropan-2-yl)benzene has been studied for its potential role in materials science applications. The presence of both electron-withdrawing and alkylating groups makes it a candidate for developing liquid crystals or organic semiconductors with tailored electronic properties. Research has explored its behavior as an intermediate in polymer synthesis, where it contributes to the formation of rigid aromatic backbones that enhance material stability and performance.

The environmental impact of (2-methyl-1-nitropropan-2-yl)benzene is another area of consideration during its development and application. While not classified as hazardous under standard regulatory frameworks, proper handling protocols are essential to ensure safety during industrial processes or laboratory use. Efforts are ongoing to optimize synthetic routes toward greener methodologies, reducing waste generation and minimizing energy consumption without compromising efficiency.

Future directions for research on (2-methyl-1-nitropropan-2-yl)benzene include exploring its derivatives as probes for enzyme mechanisms or as leads for novel therapeutics targeting neurological disorders. The ability to modify both functional groups independently provides a versatile platform for designing molecules with specific biological activities. Collaborative efforts between synthetic chemists and biologists will be key to unlocking this compound's full potential across multiple disciplines.